8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H17ClFN3O2/c21-15-5-1-4-14(11-15)19(27)25-9-7-20(8-10-25)23-17(18(26)24-20)13-3-2-6-16(22)12-13/h1-6,11-12H,7-10H2,(H,24,26)
• InChI Key: PEGBUYKFSLCRGM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC(=CC=C3)F)C(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H17ClFN3O2
• Molecular Weight: 385.8 g/mol

Description

8-(3-Chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, also known as CFPT, is a heterocyclic compound with a spirocyclic core. It is a versatile building block for the synthesis of a variety of compounds and has a wide range of applications in medicinal chemistry, agrochemistry, and material science. This compound has recently been the focus of research due to its potential as an intermediate for the synthesis of biologically active compounds and its ability to form strong hydrogen bonds with other molecules.

Scientific Research Applications

8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been used in a variety of scientific research applications, including medicinal chemistry, agrochemistry, and material science. In medicinal chemistry, 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been used as an intermediate for the synthesis of biologically active compounds. In agrochemistry, it has been used as an insecticide and fungicide. In material science, it has been used as a building block for the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is largely unknown, but it is believed to involve the formation of strong hydrogen bonds with other molecules. This is due to the presence of two hydrogen bond donors (the spirocyclic core and the hydroxyl group) and two hydrogen bond acceptors (the chlorine and fluorine atoms). These hydrogen bonds are believed to be responsible for the compound's ability to interact with other molecules and form strong complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one are largely unknown, as it has not yet been tested on humans or animals. However, due to its potential as an intermediate for the synthesis of biologically active compounds, it is possible that 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one could have some effects on the body.

Advantages and Limitations for Lab Experiments

8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has several advantages and limitations for lab experiments. One of its main advantages is its versatility, as it can be used as an intermediate for the synthesis of a variety of compounds. Additionally, its ability to form strong hydrogen bonds with other molecules makes it a useful tool for studying molecular interactions. However, its limited availability and its complex synthesis process make it difficult to obtain and use in experiments.

Future Directions

There are a variety of potential future directions for 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one research. One potential direction is to further investigate its potential as an intermediate for the synthesis of biologically active compounds. Additionally, further research could be done to explore its potential as an insecticide and fungicide. Finally, further research could be done to better understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been synthesized via a variety of methods, including a three-step synthesis process involving an aldol condensation, a cyclization reaction, and a nucleophilic substitution. The first step of the synthesis involves the condensation of 3-chlorobenzaldehyde and 3-fluorophenylacetaldehyde to form a β-hydroxy aldehyde. This is then cyclized using a base-catalyzed reaction to form the spirocyclic core of 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one. The final step involves a nucleophilic substitution of the chlorine atom with a hydroxyl group, thus completing the synthesis of 8-(3-chlorobenzoyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one.